Cas no 1252919-04-2 (2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide)

• Product Name: 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide
• CAS No: 1252919-04-2
• MF: C₂₂H₂₇N₃O₄S₂
• MW: 461.597482919693
• CID: 5460808
• Update Time: 2025-05-21

2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide
• 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2,5-diethoxyphenyl)acetamide
• STL029889
• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2,5-diethoxyphenyl)acetamide
• 2-[(3-Butyl-3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]-N-(2,5-diethoxyphenyl)acetamide

• Inchi： 1S/C22H27N3O4S2/c1-4-7-11-25-21(27)20-16(10-12-30-20)24-22(25)31-14-19(26)23-17-13-15(28-5-2)8-9-18(17)29-6-3/h8-10,12-13H,4-7,11,14H2,1-3H3,(H,23,26)
• InChI Key： SKIIBOYVUVNNFU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C=CC=1OCC)OCC)=O)C1=NC2C=CSC=2C(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 648
• XLogP3: 4.7
• Topological Polar Surface Area: 134

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide

Research Brief on 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide (CAS: 1252919-04-2)

In recent years, the compound 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide (CAS: 1252919-04-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thienopyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The unique structural features of this compound, including the thienopyrimidine core and the diethoxyphenyl acetamide moiety, contribute to its bioactivity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of this compound. One of the primary areas of investigation has been its role as a kinase inhibitor, with particular emphasis on its ability to target specific kinases involved in inflammatory and oncogenic pathways. Preliminary data suggest that the compound exhibits potent inhibitory activity against certain tyrosine kinases, making it a candidate for further development in cancer therapy.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating NF-κB signaling. These findings highlight the compound's dual functionality, which could be leveraged for the treatment of chronic inflammatory diseases and certain types of cancer.

The synthesis and optimization of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of analogs with improved pharmacokinetic properties and reduced off-target effects. Structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's potency and selectivity, paving the way for the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with other agents to enhance therapeutic efficacy.

In conclusion, 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2,5-diethoxyphenyl)acetamide represents a versatile and promising candidate in the field of chemical biology and drug discovery. Its multifaceted pharmacological profile and the ongoing advancements in its development underscore its potential to address unmet medical needs. Future research will be critical in fully realizing its therapeutic potential and translating these findings into clinical applications.